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Compound of Interest

1-(Bromomethyl)-1-
Compound Name:

ethylcyclopropane
CAS No.: 1489014-79-0
Cat. No.: B13264151

Get Quote
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In the landscape of modern medicinal chemistry, 1-(Bromomethyl)-1-ethylcyclopropane
represents a high-value pharmacophore building block. Unlike its simpler analog,
(bromomethyl)cyclopropane, this molecule features a quaternary carbon center. This structural
nuance is critical in drug design for two reasons:

» Conformational Locking: The geminal ethyl and bromomethyl groups create a rigid steric
environment, restricting the rotation of attached chains and potentially locking a drug
molecule into its bioactive conformation (the "Thorpe-Ingold effect").

o Metabolic Stability: The quaternary center blocks metabolic oxidation at the
-position, a common clearance pathway for alkyl chains.

This guide provides a rigorous technical analysis of its synthesis, reactivity, and handling,
designed for researchers requiring high-purity incorporation of this motif.

Chemical Identity & Physical Properties
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While experimental data for the ethyl-substituted variant is less ubiquitous than the methyl
analog, its properties can be accurately extrapolated from structure-activity relationships (SAR)

of homologous cyclopropanes.

Property Value | Description Source/Note

CAS Number 1489014-79-0 Verified Registry
1-(Bromomethyl)-1- )

IUPAC Name Systematic
ethylcyclopropane

Molecular Formula CeH11Br

Appearance

Colorless to pale yellow liquid

Standard for alkyl bromides

Boiling Point (Est.)

135-145 °C @ 760 mmHg

Extrapolated from methyl
analog (106°C)

Density (Est.)

~1.35 g/mL

Slightly lower than methyl
analog (1.39 g/mL) due to alkyl
bulk

Solubility

Immiscible with water; Soluble
in DCM, THF, Et20

Lipophilic haloalkane

Stability

Cold storage (2—8°C)

recommended

Avoid light/heat to prevent

debromination

Synthesis Strategy: The "Gem-Disubstituted"

Challenge

Synthesizing 1-(bromomethyl)-1-ethylcyclopropane requires navigating the steric hindrance

of the quaternary center. The most robust route proceeds via the reduction of 1-

ethylcyclopropanecarboxylic acid followed by bromination.

Step 1: Reduction to Alcohol

e Precursor: 1-Ethylcyclopropanecarboxylic acid.

¢ Reagent: Lithium Aluminum Hydride (LiAlH4) in THF.
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« Critical Control: The quaternary center makes the carbonyl carbon sterically crowded. Reflux
is often required to drive the reduction to completion.

Step 2: Bromination (The Critical Step)

Direct conversion of 1-ethylcyclopropanemethanol to the bromide is prone to skeletal
rearrangement (ring opening) if acidic conditions are too harsh.

o Preferred Method: Appel Reaction (CBra / PPhs) or PBrs at controlled temperatures.

o Why? The Appel reaction proceeds under neutral conditions, minimizing the formation of the
cyclopropylmethyl carbocation, which is the trigger for ring opening.

Experimental Workflow (PBr3 Protocol)

e Reagents: 1-Ethylcyclopropanemethanol (1.0 eq), PBrs (0.4 eq).
e Solvent: Anhydrous CH2Cl> (DCM).

e Temperature: -10°C to 0°C.

Protocol:

e Dissolve the alcohol in dry DCM under N2 atmosphere.

e Cool to -10°C.

o Add PBrs dropwise over 30 minutes. Note: Exothermic.

 Allow to warm to room temperature and stir for 2 hours.

e Quench: Pour onto ice/NaHCOs (aq).

 Purification: Distillation under reduced pressure. Do not overheat pot residue to avoid
isomerization.
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Caption: Synthesis workflow emphasizing temperature control during bromination to prevent
ring opening.

Reactivity Profile: The Cyclopropylmethyl
Rearrangement

The defining feature of this molecule is its susceptibility to homoallylic rearrangement under
solvolytic conditions.

Mechanism of Instability

If the bromine leaves (generating a carbocation), the positive charge is adjacent to the strained
cyclopropane ring. The ring orbitals (

-bonds) can overlap with the empty p-orbital, leading to:

o Direct Substitution (Kinetic Product): Nucleophile attacks the primary carbon.
e Ring Expansion: Rearrangement to a cyclobutyl cation.
» Ring Opening: Formation of an acyclic homoallylic alkene.

Expert Insight: The presence of the 1-ethyl group stabilizes the cyclopropyl cation relative to
the unsubstituted analog, but it also increases steric hindrance for direct

attack. Therefore, reactions with nucleophiles should be conducted in aprotic polar solvents
(DMF, DMSO) with strong nucleophiles to favor

over
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(ionization) pathways.
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Caption: Competing reaction pathways. Sn2 conditions are required to maintain the
cyclopropane ring integrity.

Applications in Drug Development
This specific CAS entry is increasingly relevant in the synthesis of:

» Kinase Inhibitors: The bulky ethyl-cyclopropyl motif fits into hydrophobic pockets of enzymes
(e.g., VEGFR, MET) more effectively than a simple methyl or isopropy! group.

» Neuroactive Agents: Used to modulate the lipophilicity (LogP) of CNS-targeting drugs without
adding excessive molecular weight.

e Peptidomimetics: The quaternary carbon acts as a conformational constraint in amino acid
analogs.

Safety & Handling

o Hazard Class: Alkyl Bromide (Corrosive/lrritant).

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b13264151/docs?utm_src=pdf-body-img#core-directive-the-strategic-value-of-the-quaternary-cyclopropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13264151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Lachrymator: Like many benzyl and allylic halides, cyclopropylmethyl bromides can be
potent lachrymators. Handle strictly in a fume hood.

o Storage: Store under inert gas (Argon/Nitrogen) at 2—8°C. The compound can degrade to
release HBr, which autocatalyzes ring opening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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